Cas no 18225-94-0 (4,5,7-trichloro-6-fluoro-2-(trifluoromethyl)-1H-benzimidazole)

• Product Name: 4,5,7-trichloro-6-fluoro-2-(trifluoromethyl)-1H-benzimidazole
• CAS No: 18225-94-0
• MF: C₈HCl₃F₄N₂
• MW: 307.459552526474
• CID: 1374370
• PubChem ID: 197967
• Update Time: 2025-04-20

4,5,7-trichloro-6-fluoro-2-(trifluoromethyl)-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 4,5,7-trichloro-6-fluoro-2-(trifluoromethyl)-1H-benzimidazole
• 1H-Benzimidazole, 4,5,7-trichloro-6-fluoro-2-(trifluoromethyl)-
• NJSKGSOZKZRINK-UHFFFAOYSA-N
• 5-Fluoro-4,6,7-trichloro-2-(trifluoromethyl)benzimidazole
• 18225-94-0
• DTXSID30171272
• Benzimidazole, 5-fluoro-4,6,7-trichloro-2-(trifluoromethyl)-

• Inchi： 1S/C8HCl3F4N2/c9-1-2(10)5-6(3(11)4(1)12)17-7(16-5)8(13,14)15/h(H,16,17)
• InChI Key： NJSKGSOZKZRINK-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=C(C2=C1NC(C(F)(F)F)=N2)Cl)Cl)F

Computed Properties

• Exact Mass: 304.9065
• Monoisotopic Mass: 305.914
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• Density: 1.822
• Boiling Point: 368.1°C at 760 mmHg
• Flash Point: 176.4°C
• Refractive Index: 1.581
• PSA: 25.78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles